Cas no 1352540-89-6 (3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine)

3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine is a heterocyclic compound featuring a pyridine core substituted with a 1-ethyl-pyrrolidin-2-yl group at the 3-position and a methylsulfanyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethyl-pyrrolidine moiety enhances lipophilicity and bioavailability, while the methylsulfanyl group offers reactivity for further functionalization. Its well-defined stereochemistry and stability under standard conditions ensure consistent performance in synthetic applications. This compound is particularly useful in the development of bioactive molecules, serving as a versatile building block for drug discovery and fine chemical production.
3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine structure
1352540-89-6 structure
Product Name:3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine
CAS No:1352540-89-6
MF:C12H18N2S
MW:222.349721431732
CID:5179147
Update Time:2025-06-10

3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine
    • Inchi: 1S/C12H18N2S/c1-3-14-9-5-7-11(14)10-6-4-8-13-12(10)15-2/h4,6,8,11H,3,5,7,9H2,1-2H3
    • InChI Key: BVNQPNPGSFHYFG-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=CC=C1C1CCCN1CC

3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM496357-1g
3-(1-Ethylpyrrolidin-2-yl)-2-(methylthio)pyridine
1352540-89-6 97%
1g
$681 2023-01-02

Additional information on 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine

Introduction to 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine (CAS No. 1352540-89-6)

3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine, identified by its CAS number 1352540-89-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound belongs to the pyridine class, which is well-documented for its role in numerous pharmacologically active agents. Its molecular framework incorporates both ethyl-pyrrolidine and methylsulfanyl substituents, which contribute to its unique chemical properties and reactivity.

The synthesis of 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine involves multi-step organic transformations, typically starting from readily available pyridine derivatives. The introduction of the ethyl-pyrrolidine moiety at the 1-position and the methylsulfanyl group at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes. These techniques not only improve the synthetic route but also allow for modifications that can fine-tune the biological activity of the compound.

In recent years, 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine has been explored for its potential applications in the development of novel therapeutic agents. Studies have highlighted its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. The presence of the pyrrolidine ring enhances its binding affinity to certain protein targets, making it a promising scaffold for drug design. Additionally, the methylsulfanyl group contributes to lipophilicity, which is a critical parameter in drug bioavailability.

One of the most compelling aspects of this compound is its role in preclinical research. Researchers have investigated its effects on pathways associated with inflammation, neurodegeneration, and cancer. Preclinical studies using cell culture and animal models have demonstrated that 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine exhibits inhibitory activity against several key enzymes. For instance, it has shown promise in modulating Janus kinases (JAKs), which are implicated in autoimmune diseases and inflammatory responses. The compound's ability to interact with these enzymes suggests potential therapeutic benefits in conditions where JAK inhibition is desired.

The pharmacokinetic properties of 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine have also been studied to understand its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for determining optimal dosing regimens and predicting potential side effects. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been utilized to predict how the compound behaves within biological systems. These tools provide valuable insights into drug-likeness and help in optimizing lead compounds for clinical development.

Recent advancements in chemical biology have enabled more detailed mechanistic studies of 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine. Techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding interactions at a molecular level. These structural insights are essential for understanding how the compound exerts its biological effects and for guiding further modifications to enhance efficacy and reduce toxicity. The integration of these structural data with functional assays has provided a comprehensive view of the compound's pharmacological profile.

The versatility of 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine extends beyond its applications in drug development. It serves as a valuable intermediate in synthesizing more complex molecules with tailored properties. Chemists have leveraged this compound to create libraries of derivatives for high-throughput screening (HTS), accelerating the discovery process for new drugs. The ability to modify specific functional groups while maintaining core structural integrity makes it an attractive candidate for medicinal chemists seeking innovative solutions.

As research continues to evolve, the significance of 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine is likely to grow further. Emerging technologies such as artificial intelligence (AI) and machine learning (ML) are being integrated into drug discovery pipelines to identify novel compounds more efficiently. These computational tools can predict promising candidates based on vast datasets, including existing literature and experimental results. 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine stands out as a compound that could benefit from such innovations, potentially leading to breakthroughs in therapeutic interventions.

In conclusion, 3-(1-Ethyl-pyrrolidin-2-yl)-2-methylsulfanyl-pyridine (CAS No. 1352540-89-6) represents a fascinating example of how structural complexity can translate into biological activity. Its synthesis, pharmacological properties, and potential applications underscore its importance in modern pharmaceutical research. As scientists delve deeper into understanding its mechanisms of action and explore new synthetic strategies, this compound is poised to play a pivotal role in shaping future therapies across various disease areas.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.